3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid

• CAS No.: 502483-92-3
• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.65 g/mol
• IUPAC Name: 3-(3-chloro-2,4-dimethoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H11ClO4/c1-15-8-5-3-7(4-6-9(13)14)11(16-2)10(8)12/h3-6H,1-2H3,(H,13,14)
• InChI Key: TWGIBBRHLNPMOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C=CC(=O)O)OC)Cl

Description

3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound (2a) (11.07 g, 55.2 mmol), malonic acid (8.639 g, 83 mmol) and piperidine (2 ml, 1.722 g, 20.2 mmol) in 80 ml of anhydrous pyridine was refluxed (bath temperature 110° C.) for 2 h. Reaction mixture was cooled, concentrated under vacuum and acidified 250 ml of 5% aqueous citric acid to a pH of 3. Resulted heterogeneous mixture was sonicated for a few minutes. The precipitated material was filtered off, washed with water (2×20 ml) and dried in vacuum over KOH to give 12.7 g (52.3 mmol, 95% yield) of pure (HPLC, 1H NMR) desired acid 3a as a white solid. 1H NMR (DMSO-d6): δ 7.77 (d, J=9.0 Hz, 1H), 7.67 (d, J=16.0 Hz, 1H), 7.01 (d, J=9.0 Hz, 1H), 6.51 (d, J=16.0 Hz, 1H), 3.90 (s, 3H), 3.77 (s, 3H).